2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C23H24N2O6
• Molecular Weight: 424.4 g/mol
• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] 1-(4-butan-2-ylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C23H24N2O6/c1-3-15(2)16-4-8-19(9-5-16)24-13-18(12-22(24)27)23(28)31-14-21(26)17-6-10-20(11-7-17)25(29)30/h4-11,15,18H,3,12-14H2,1-2H3
• InChI Key: UHUILKIIRLLYKW-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has been synthesized for various scientific research applications. This compound is of interest due to its potential use in drug development and its ability to interact with biological systems. In

Mechanism of Action

The mechanism of action of 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, studies have suggested that this compound may interact with biological systems through the inhibition of enzymes such as acetylcholinesterase and the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate are still being investigated. However, studies have suggested that this compound may have potential as an antitumor agent and as a treatment for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential as a drug candidate. This compound has been shown to have antitumor and anti-Alzheimer's disease activity, making it a promising candidate for further development. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One direction is to investigate its potential as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to explore its potential as a drug delivery system, as this compound has been shown to be able to penetrate the blood-brain barrier. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 4-sec-butylbenzaldehyde with ethyl acetoacetate in the presence of a base, followed by the addition of 4-nitrobenzaldehyde and pyrrolidine-2,3-dione. The resulting product is a yellow solid that can be purified through recrystallization.

Scientific Research Applications

2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been used in various scientific research applications. One such application is in the development of new drugs. This compound has been shown to have potential as an antitumor agent, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, with studies showing that it can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine.